![molecular formula C16H13ClN2O2S B278298 N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide](/img/structure/B278298.png)
N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide
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Overview
Description
N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTA-EG6 is a member of the benzothiazole family and is commonly used as a fluorescent probe for detecting protein-protein interactions, as well as a cross-linking agent for stabilizing protein complexes.
Mechanism of Action
The mechanism of action of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide involves its ability to bind to specific amino acid residues on proteins, particularly lysine and cysteine residues. This binding can result in the formation of covalent bonds between proteins, which can stabilize protein complexes. Additionally, this compound can undergo a photo-induced electron transfer (PET) process, which can result in the emission of fluorescence.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not significantly affect cellular viability or function. However, its use as a cross-linking agent can alter protein structure and function, which can have downstream effects on cellular processes. Additionally, the use of this compound as a fluorescent probe can result in the quenching of protein fluorescence, which can affect the accuracy of fluorescence-based assays.
Advantages and Limitations for Lab Experiments
The use of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide as a fluorescent probe and cross-linking agent has several advantages in laboratory experiments. It is highly specific and can be used to detect and measure protein-protein interactions in vitro and in vivo. Additionally, its ability to stabilize protein complexes can aid in the characterization of protein structure and function. However, the use of this compound as a cross-linking agent can alter protein structure and function, which can have downstream effects on cellular processes. Additionally, the use of this compound as a fluorescent probe can result in the quenching of protein fluorescence, which can affect the accuracy of fluorescence-based assays.
Future Directions
There are several future directions for the use of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide in scientific research. One potential area of application is in the development of new protein-based therapeutics, where this compound could be used to stabilize protein complexes and improve the efficacy of these therapeutics. Additionally, this compound could be used in the development of new imaging techniques for the detection of protein-protein interactions in vivo. Finally, the use of this compound in combination with other fluorescent probes and cross-linking agents could lead to the development of new assays for the characterization of protein structure and function.
Synthesis Methods
The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide involves a multi-step process that begins with the reaction of 4-chloro-1,3-benzothiazole with 2-aminophenol to form 4-chloro-2-(2-hydroxyphenyl)benzothiazole. This intermediate is then reacted with 4-methylphenol and chloroacetyl chloride to obtain the final product, this compound.
Scientific Research Applications
N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide has found extensive use in scientific research, particularly in the field of protein-protein interactions. It is commonly used as a fluorescent probe to detect and measure protein-protein interactions in vitro, as well as in live cells and tissues. This compound has also been used as a cross-linking agent to stabilize protein complexes, which can aid in the characterization of protein structure and function.
properties
Molecular Formula |
C16H13ClN2O2S |
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Molecular Weight |
332.8 g/mol |
IUPAC Name |
N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-methylphenoxy)acetamide |
InChI |
InChI=1S/C16H13ClN2O2S/c1-10-5-7-11(8-6-10)21-9-14(20)18-16-19-15-12(17)3-2-4-13(15)22-16/h2-8H,9H2,1H3,(H,18,19,20) |
InChI Key |
QWNGTQYQCUXTRC-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=NC3=C(S2)C=CC=C3Cl |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=NC3=C(S2)C=CC=C3Cl |
Origin of Product |
United States |
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